3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95%

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO3/c1-18-14-4-3-11(8-15(14)19-2)12-5-10(9-16)6-13(17)7-12/h3-8,17H,1-2H3
• InChI Key: ONOFVOOOSIYBJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)C#N)O)OC
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID80684862
• Molecular Weight: 255.27 g/mol
• CAS RN: 1261919-19-0

Description

3-Cyano-5-(3,4-dimethoxyphenyl)phenol, also known as 3-CN-DMP, is a phenolic compound that is widely used in the field of organic synthesis. It is a versatile reagent that can be used in a variety of reactions, such as the synthesis of a wide range of organic compounds and the formation of metal complexes. This compound has a wide range of applications in the scientific research field, including in the synthesis of pharmaceuticals, natural products, and materials. It is also used in the study of the mechanism of action of various drugs and in the development of new drugs.

Mechanism of Action

3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% acts as an electron-rich nucleophile in the formation of metal complexes. It is also used in the synthesis of a variety of organic compounds, such as heterocyclic compounds, and in the formation of organometallic compounds. In addition, 3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% can be used in the study of the mechanism of action of various drugs and in the development of new drugs.
Biochemical and Physiological Effects
3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% has been found to have a variety of biochemical and physiological effects. For example, it has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, it has been found to have a protective effect against oxidative stress and to have beneficial effects on the cardiovascular system. Furthermore, 3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% has been found to have a protective effect against neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% has a number of advantages for use in laboratory experiments. It is a relatively inexpensive reagent that is readily available and easy to use. In addition, it is relatively stable and can be stored for long periods of time. However, it is important to note that 3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% is a highly reactive compound and should be handled with caution.

Future Directions

There are a number of potential future directions for 3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% research. For example, further research into its anti-cancer effects could lead to the development of new drugs to treat various types of cancer. In addition, further research into its protective effects against oxidative stress could lead to the development of new drugs to treat various types of neurological diseases. Furthermore, further research into its biochemical and physiological effects could lead to the development of new drugs to treat various types of diseases. Finally, further research into its use in the synthesis of organic compounds could lead to the development of new materials and products.

Synthesis Methods

3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% is synthesized from the reaction of 3-cyano-4-hydroxyphenylacetic acid and 3,4-dimethoxyphenylhydrazine. The reaction is carried out in an aqueous medium at room temperature. The reaction produces a white crystalline solid, which is then purified by recrystallization. The purity of the compound is typically determined by high-performance liquid chromatography (HPLC).

Scientific Research Applications

3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% is widely used in scientific research, particularly in the synthesis of organic compounds, the formation of metal complexes, and the study of the mechanism of action of various drugs. It is also used in the development of new drugs and to study the biochemical and physiological effects of various compounds. In addition, 3-Cyano-5-(3,4-dimethoxyphenyl)phenol, 95% has been used in the synthesis of natural products, such as flavonoids, terpenoids, and alkaloids.